BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: n-Propyl Acrylate
Physicochemical Identifiers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: n-Propyl acrylate

Cat. No.: B1585251

For Researchers, Scientists, and Drug Development Professionals

This document provides core physicochemical data for n-propyl acrylate, a monomer used in
the synthesis of polymers for various applications, including coatings, adhesives, and textiles.

Physicochemical Data

The fundamental identifiers for n-propyl acrylate are its CAS (Chemical Abstracts Service)
number and its molecular weight. These values are crucial for substance identification,
chemical reactions, and safety management. The CAS number is a unique numerical identifier
assigned to a single chemical substance.[1] The molecular weight is the mass of one mole of
the substance, calculated from the atomic weights of its constituent atoms.

The data for n-propyl acrylate are summarized in the table below.

Identifier Value Unit
CAS Number 925-60-0 N/A
Molecular Weight 114.14 g/mol
Molecular Formula C6H1002 N/A

Table 1: Core Physicochemical Identifiers for n-Propyl Acrylate. Data sourced from multiple
chemical databases.[2][3][4][5][6]
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Methodology for Determination

CAS Number Assignment: The CAS Registry Number® is assigned by the Chemical Abstracts
Service, a division of the American Chemical Society. This process is administrative and based
on the unigue molecular structure of the compound. It does not involve an experimental
protocol but rather a review of the substance's chemical identity to ensure a unique entry in the
CAS REGISTRY® database.

Molecular Weight Calculation: The molecular weight of n-propyl acrylate (C6H1002) is
calculated based on the standard atomic weights of its constituent elements: Carbon (C),
Hydrogen (H), and Oxygen (O).

o Calculation: (6 * Atomic Weight of C) + (10 * Atomic Weight of H) + (2 * Atomic Weight of O)

e Using standard atomic weights (C = 12.011 u, H = 1.008 u, O = 15.999 u), the molecular
weight is determined to be approximately 114.14 g/mol .[2][4][5] This is a theoretical
calculation and does not require a specific experimental protocol, though techniques like
mass spectrometry can experimentally confirm this value.

Logical Relationship Diagram

The following diagram illustrates the hierarchical relationship between the chemical compound
and its primary identifiers.

(n—PropyI AcrylateD

CAS: 925-60-0 MW: 114.14 g/mol Formula: C6H1002)

Click to download full resolution via product page

Diagram of n-Propyl Acrylate and its core identifiers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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